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Compound of Interest

Compound Name: Picein

Cat. No.: B015555 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Picein
(CAS 530-14-3), tailored for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

protection.

Picein Safety and Hazard Information
Picein is a chemical compound that requires careful handling and disposal. While some

regulations may not classify it as a hazardous substance, it is crucial to handle it with care to

avoid potential risks.[1][2] One German classification system rates Picein as "severely

hazardous to water" (WGK 3), highlighting the importance of preventing its release into the

environment.[3] Therefore, discharging Picein into drains or the environment must be strictly

avoided.[4]

Key Safety Precautions:

Avoid the formation of dust when handling the solid form.[4]

Prevent contact with skin and eyes by using appropriate personal protective equipment

(PPE), such as chemical-impermeable gloves and safety glasses.[4]

Ensure adequate ventilation in the handling area.[4]

Quantitative Data for Picein
The following table summarizes key quantitative data for Picein.
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Property Value Source(s)

CAS Number 530-14-3 [1][4]

Molecular Formula C₁₄H₁₈O₇ [1][4]

Molecular Weight 298.29 g/mol [2][4]

Melting Point 195°C [4]

Boiling Point 562.6°C at 760 mmHg [4]

Solubility
Slightly soluble in Ethanol,

Methanol, Water
[4]

Water Hazard Class (WGK)
3 (Severely hazardous to

water)
[3]

Picein Disposal Protocol
The recommended procedure for disposing of Picein waste is to treat it as hazardous chemical

waste. This protocol is based on general best practices for laboratory chemical disposal.

Methodology for Picein Waste Disposal:

Waste Collection:

Collect Picein waste, including any contaminated materials (e.g., gloves, absorbent

paper), in a dedicated, properly labeled, and sealed container.[5]

The container must be compatible with the chemical waste and in good condition to

prevent leaks or ruptures.[5]

Label the container clearly with "Hazardous Waste" and "Picein".[5]

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) that is

secure and away from incompatible materials.[5]
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Ensure the container is kept closed at all times, except when adding waste.[5]

Disposal Request:

Arrange for the disposal of the Picein waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not attempt to neutralize or dispose of Picein waste through the standard trash or

sanitary sewer system.

Spill Cleanup:

In case of a spill, prevent further leakage if it is safe to do so.[4]

For small spills, use an absorbent material like sand or vermiculite to contain the

substance.

Collect the absorbent material and any contaminated debris into a sealed container for

hazardous waste disposal.[5]

For large spills, evacuate the area and contact your institution's EHS department

immediately.

Picein Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Picein.
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Start: Picein Waste Generation

Hazard Assessment & Containment

Disposal Pathway

Final Disposal

Generate Picein Waste
(e.g., unused product, contaminated labware)

Assess Waste
Is it contaminated Picein or pure substance?

Contain Waste in a Labeled,
Compatible, and Sealed Container

Spill or Leak?

Contact Environmental Health & Safety (EHS)
for Hazardous Waste Pickup

 No 

Follow Spill Cleanup Protocol:
- Evacuate (if large)
- Use absorbents

- Collect as hazardous waste

 Yes 
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Caption: Workflow for the safe disposal of Picein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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